Cas no 897621-57-7 (2-(4-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide)

2-(4-Methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide is a synthetic organic compound featuring a unique molecular structure combining phenoxy, acetamide, and phenylpiperazine sulfonyl moieties. Its design offers potential applications in medicinal chemistry, particularly as an intermediate for biologically active molecules. The compound’s structural complexity allows for selective interactions with target proteins or receptors, making it valuable for pharmacological research. The sulfonylethyl linker enhances solubility and bioavailability, while the phenylpiperazine group may contribute to receptor binding affinity. This compound is suited for exploratory studies in drug discovery, particularly in modulating neurological or cardiovascular pathways. High-purity synthesis ensures reproducibility for research applications.
2-(4-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide structure
897621-57-7 structure
Product Name:2-(4-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide
CAS No:897621-57-7
MF:C21H27N3O4S
MW:417.521784067154
CID:6364313
PubChem ID:16809015
Update Time:2025-08-04

2-(4-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide
    • Acetamide, 2-(4-methylphenoxy)-N-[2-[(4-phenyl-1-piperazinyl)sulfonyl]ethyl]-
    • F2068-0724
    • AKOS024625255
    • 2-(4-methylphenoxy)-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}acetamide
    • N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)-2-(p-tolyloxy)acetamide
    • HMS3007M13
    • SMR000808030
    • 2-(4-methylphenoxy)-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]acetamide
    • 897621-57-7
    • MLS001235202
    • CHEMBL1475588
    • Inchi: 1S/C21H27N3O4S/c1-18-7-9-20(10-8-18)28-17-21(25)22-11-16-29(26,27)24-14-12-23(13-15-24)19-5-3-2-4-6-19/h2-10H,11-17H2,1H3,(H,22,25)
    • InChI Key: CWHKAJITJGSWSJ-UHFFFAOYSA-N
    • SMILES: C(NCCS(N1CCN(C2=CC=CC=C2)CC1)(=O)=O)(=O)COC1=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 417.17222752g/mol
  • Monoisotopic Mass: 417.17222752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 600
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 87.3Ų

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • pka: 13.95±0.46(Predicted)

2-(4-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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